Cas no 132513-51-0 ((S)-Butyl 2-hydroxybutanoate)

(S)-Butyl 2-hydroxybutanoate is a chiral ester compound characterized by its hydroxyl and butyl ester functional groups. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and as a chiral building block for pharmaceuticals, agrochemicals, and fine chemicals. The presence of both hydroxyl and ester moieties allows for versatile reactivity, including esterification, acylation, and nucleophilic substitution. This compound is particularly useful in enantioselective catalysis and as an intermediate in the synthesis of optically active compounds. Its liquid state at room temperature and moderate polarity facilitate handling in organic reactions. High purity grades ensure consistent performance in sensitive applications.
(S)-Butyl 2-hydroxybutanoate structure
(S)-Butyl 2-hydroxybutanoate structure
Product name:(S)-Butyl 2-hydroxybutanoate
CAS No:132513-51-0
MF:C8H16O3
MW:160.210843086243
MDL:MFCD08702976
CID:138719
PubChem ID:15986038

(S)-Butyl 2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Butyl 2-hydroxybutanoate
    • (S)-2-Hydroxybutanoic acid N-Butyl ester
    • Butanoic acid,2-hydroxy-, butyl ester, (2S)-
    • n-butyl (S)-2-hydroxybutyrate
    • N-BUTYL (S)-2-HYDROXY-BUTYRATE
    • butyl (2S)-2-hydroxybutanoate
    • butyl (S)-2-hydroxybutanoate
    • (S)-2-Hydroxybutanoic acid n-butyl ester
    • Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
    • (S)-Butyl2-hydroxybutanoate
    • AMY32055
    • AS-79470
    • CS-0148545
    • AKOS016842431
    • N-BUTYL(S)-2-HYDROXYBUTYRATE
    • butyl (3s)-hydroxybutanoate
    • YFFBWGUXPFAXRS-ZETCQYMHSA-N
    • 132513-51-0
    • A888284
    • DTXSID70580889
    • SCHEMBL13256196
    • MDL: MFCD08702976
    • Inchi: InChI=1S/C8H16O3/c1-3-5-6-11-8(10)7(9)4-2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
    • InChI Key: YFFBWGUXPFAXRS-ZETCQYMHSA-N
    • SMILES: CCCCOC(=O)[C@H](CC)O

Computed Properties

  • Exact Mass: 160.11000
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.989
  • Boiling Point: 205 ºC
  • Flash Point: 79 ºC
  • PSA: 46.53000
  • LogP: 1.10060

(S)-Butyl 2-hydroxybutanoate Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD215321)

(S)-Butyl 2-hydroxybutanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1219185-100mg
Butyl (S)-2-hydroxybutanoate
132513-51-0 98%
100mg
¥61.00 2024-08-09
eNovation Chemicals LLC
Y1289725-5g
Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
132513-51-0 98%
5g
$100 2024-06-08
eNovation Chemicals LLC
Y1289725-10g
Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
132513-51-0 98%
10g
$220 2023-09-04
eNovation Chemicals LLC
D962374-5g
(S)-2-Hydroxybutanoic acid n-butyl ester
132513-51-0 97%
5g
$880 2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1219185-10g
Butyl (S)-2-hydroxybutanoate
132513-51-0 98%
10g
¥1323.00 2024-08-09
Chemenu
CM367482-10g
(S)-Butyl 2-hydroxybutanoate
132513-51-0 95%+
10g
$192 2024-08-02
Chemenu
CM367482-25g
(S)-Butyl 2-hydroxybutanoate
132513-51-0 95%+
25g
$385 2024-08-02
1PlusChem
1P00118P-1g
Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
132513-51-0 95%
1g
$30.00 2023-12-22
Aaron
AR0011H1-25g
Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
132513-51-0 95%
25g
$173.00 2025-02-10
Ambeed
A645270-5g
(S)-Butyl 2-hydroxybutanoate
132513-51-0 95%
5g
$60.0 2025-02-27

(S)-Butyl 2-hydroxybutanoate Production Method

(S)-Butyl 2-hydroxybutanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:132513-51-0)(S)-Butyl 2-hydroxybutanoate
Order Number:A888284
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:24
Price ($):230.0

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